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Compound of Interest

Compound Name: Methyl 5-oxazolecarboxylate

Cat. No.: B055535 Get Quote

Essential Safety and Handling Guide: Methyl 5-
oxazolecarboxylate
This guide provides immediate, essential safety and logistical information for handling Methyl
5-oxazolecarboxylate in a laboratory setting. The following procedures are based on best

practices for handling similar chemical compounds and should be supplemented with a

thorough review of the specific Safety Data Sheet (SDS) obtained from your supplier.

Physicochemical and Hazard Data
A summary of key data for Methyl 5-oxazolecarboxylate is presented below. This information

is aggregated from various chemical suppliers and databases.
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Property Value Source

CAS Number 121432-12-0 [1][2][3][4][5]

Molecular Formula C₅H₅NO₃ [1][2][4][5]

Molecular Weight 127.10 g/mol [1][2][5]

Purity >95% [1]

Known Hazards
Not fully investigated.

Assumed to be an irritant.
[6]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[7]

Personal Protective Equipment (PPE)
When handling Methyl 5-oxazolecarboxylate, the following personal protective equipment is

mandatory to ensure personal safety and prevent exposure.

Eye Protection: Wear tight-sealing safety goggles that comply with European Standard

EN166 or OSHA's 29 CFR 1910.133 regulations.[6][7] A face shield may be necessary for

splash-prone procedures.

Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile, neoprene) at all

times.[7][8][9]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.

[7][8][9] For larger quantities or increased risk of splashing, consider additional protective

clothing.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection may not be required.[7] However, if dusts or aerosols are generated, a

NIOSH/MSHA-approved respirator is recommended.

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://aksci.com/item_detail.php?cat=Y7252
https://www.guidechem.com/encyclopedia/methyl-5-oxazolecarboxylate-dic178329.html
https://www.alchempharmtech.com/product/121432-12-0-2/
https://www.aaronchem.com/121432-12-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01086692.htm
https://aksci.com/item_detail.php?cat=Y7252
https://www.guidechem.com/encyclopedia/methyl-5-oxazolecarboxylate-dic178329.html
https://www.aaronchem.com/121432-12-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01086692.htm
https://aksci.com/item_detail.php?cat=Y7252
https://www.guidechem.com/encyclopedia/methyl-5-oxazolecarboxylate-dic178329.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01086692.htm
https://aksci.com/item_detail.php?cat=Y7252
https://www.fishersci.com/store/msds?partNumber=AAH55932&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.benchchem.com/product/b055535?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH55932&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.spectrumchemical.com/media/sds/TCI-M1750.pdf
https://www.chemicalbook.com/msds/4-methyl-1-3-oxazole-5-carboxylic-acid.htm
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.spectrumchemical.com/media/sds/TCI-M1750.pdf
https://www.chemicalbook.com/msds/4-methyl-1-3-oxazole-5-carboxylic-acid.htm
https://www.fishersci.dk/store/msds?partNumber=10473520&countryCode=DK&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to a strict operational protocol is crucial for the safe handling of Methyl 5-
oxazolecarboxylate.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[6][7]

Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Assemble all necessary equipment and reagents before commencing work.

Remove all sources of ignition from the work area.

Handling:

Avoid direct contact with skin, eyes, and clothing.[6][8][10]

Do not inhale dust or vapors.[6][10]

Wash hands thoroughly after handling the compound, even if gloves were worn.[9][10]

Keep the container tightly closed when not in use to prevent contamination and exposure.

[8][9][10]

Store in a cool, dry, and well-ventilated place away from incompatible materials.[8][9][10]

Spill Response:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand

or earth.

Sweep or scoop the absorbed material into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan
Proper disposal of Methyl 5-oxazolecarboxylate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as a hazardous waste according to local, regional, and national

regulations.

Disposal of Unused Product:

Dispose of contents and container in accordance with all applicable local, regional, and

national regulations.[8][10]

One approved method for disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Do not allow the product to enter drains, waterways, or the soil.

Container Disposal:

Empty containers should be disposed of as unused product.

Do not reuse empty containers.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Methyl 5-
oxazolecarboxylate, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Methyl 5-oxazolecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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